3-(3-bromopropyl)-1,1-difluorocyclobutane
Overview
Description
The compound “3-(3-bromopropyl)-1,1-difluorocyclobutane” would likely be a cyclobutane derivative, which means it would contain a four-membered carbon ring. The “3-bromopropyl” indicates a three-carbon chain attached to the cyclobutane ring, with a bromine atom attached to the terminal carbon of this chain. The “1,1-difluoro” indicates that two of the carbons in the cyclobutane ring are each bonded to a fluorine atom .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the cyclobutane ring, the introduction of the bromopropyl group, and the addition of the fluorine atoms. The exact methods would depend on the starting materials and the specific conditions required for each reaction .Molecular Structure Analysis
The molecular structure of this compound would be determined by techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography . These techniques would provide information about the types and arrangement of atoms in the molecule.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The bromine atom could potentially be replaced by a nucleophile in a substitution reaction . The cyclobutane ring might also undergo reactions, particularly under conditions of heat or pressure .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its boiling point, melting point, solubility, and reactivity, would be determined by its molecular structure. These properties could be measured using various analytical techniques .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this compound would depend on its properties and potential applications. For example, if it has interesting chemical reactivity, it could be studied further for potential use in chemical synthesis. If it has biological activity, it could be studied for potential use as a drug .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-bromopropyl)-1,1-difluorocyclobutane involves the reaction of 1,1-difluorocyclobutane with 3-bromopropyl bromide in the presence of a strong base.", "Starting Materials": [ "1,1-difluorocyclobutane", "3-bromopropyl bromide", "Strong base (e.g. potassium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 1,1-difluorocyclobutane in anhydrous ether.", "Step 2: Add the strong base to the solution and stir for 30 minutes.", "Step 3: Add 3-bromopropyl bromide to the reaction mixture and stir for 24 hours at room temperature.", "Step 4: Extract the product with ether and wash with water.", "Step 5: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the desired product." ] } | |
CAS RN |
2229592-37-2 |
Molecular Formula |
C7H11BrF2 |
Molecular Weight |
213.1 |
Purity |
95 |
Origin of Product |
United States |
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